Cas no 1849325-07-0 (3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine)

• Product Name: 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine
• CAS No: 1849325-07-0
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 5823128
• PubChem ID: 126978056
• Update Time: 2025-07-17

3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine
• EN300-1865284
• 1849325-07-0

• Inchi： 1S/C7H14N4/c1-7(2,3-4-8)6-9-5-10-11-6/h5H,3-4,8H2,1-2H3,(H,9,10,11)
• InChI Key： FMECWCIYDTVYSO-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)CCN)=NC=N1

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine

Recent Advances in the Study of 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine (CAS: 1849325-07-0)

In recent years, the compound 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine (CAS: 1849325-07-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole moiety and amine functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role in drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine. Recent publications have highlighted novel methodologies that improve yield and purity, making the compound more accessible for further pharmacological evaluation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a streamlined synthesis approach that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing the compound's scalability for industrial production.

Pharmacological investigations have revealed that 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine exhibits notable activity as a modulator of specific biological targets. Preliminary in vitro and in vivo studies suggest its potential efficacy in treating neurological disorders, particularly those involving glutamate receptor dysfunction. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further underscore its therapeutic promise. However, detailed mechanistic studies are still underway to fully elucidate its mode of action and optimize its therapeutic window.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Early-stage studies indicate that 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine may act as an inhibitor of certain enzymes involved in cancer cell proliferation. While these findings are preliminary, they open new avenues for the development of targeted cancer therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

Despite the promising results, challenges remain in the development of 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and diverse biological activities make it a compelling candidate for further investigation. Ongoing research aims to refine its properties and expand its therapeutic potential, paving the way for its eventual use in clinical settings.

In conclusion, the latest research on 3-methyl-3-(1H-1,2,4-triazol-3-yl)butan-1-amine (CAS: 1849325-07-0) highlights its versatility and potential in drug discovery. Advances in synthesis, pharmacology, and mechanistic understanding have positioned this compound as a valuable tool for addressing unmet medical needs. As studies progress, it is anticipated that this molecule will play an increasingly important role in the development of novel therapeutics for neurological and oncological disorders.